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Cat. No.: B15571306 Get Quote

Introduction
Cerebrosides are a class of glycosphingolipids that are integral components of cell membranes

in fungi, plants, and animals.[1][2] Fungal cerebrosides, in particular, have garnered significant

interest due to their unique structural features and their roles in fungal growth, differentiation,

and pathogenicity.[1][3][4] The precise structural determination of these molecules is crucial for

understanding their biological functions and for the development of novel antifungal

therapeutics. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive

technique for the complete structural elucidation of cerebrosides, providing detailed information

about the sugar moiety, the long-chain base, and the fatty acid component.[1][3]

This application note details the use of one-dimensional (1D) and two-dimensional (2D) NMR

spectroscopy for the structural elucidation of a representative fungal cerebroside, herein

referred to as Cerebroside D. This molecule is a β-glucopyranosylceramide that consists of a

(4E,8E)-9-methyl-4,8-sphingadienine long-chain base and an N-2'-hydroxyoctadecanoyl fatty

acid.

Structural Elucidation Workflow
The structural elucidation of Cerebroside D using NMR spectroscopy follows a systematic

workflow, beginning with sample preparation and culminating in the complete assignment of the

molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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